Cas no 1428532-90-4 (8-Bromo-6-methyl-1,2,4triazolo4,3-Apyridin-3(2H)-one)

• Product Name: 8-Bromo-6-methyl-1,2,4triazolo4,3-Apyridin-3(2H)-one
• CAS No: 1428532-90-4
• MF: C₇H₆BrN₃O
• MW: 228.046040058136
• MDL: MFCD23701112
• CID: 3045764
• PubChem ID: 74889008
• Update Time: 2025-04-21

8-Bromo-6-methyl-1,2,4triazolo4,3-Apyridin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-6-methyl-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• MFCD23701112
• 1428532-90-4
• DTXSID301194918
• 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 8-bromo-6-methyl-
• SCHEMBL20775404
• 8-BROMO-6-METHYL-2H,3H-[1,2,4]TRIAZOLO[4,3-A]PYRIDIN-3-ONE
• D79843
• 8-BROMO-6-METHYL-2H-[1,2,4]TRIAZOLO[4,3-A]PYRIDIN-3-ONE
• 8-Bromo-6-methyl-1,2,4triazolo4,3-Apyridin-3(2H)-one

• MDL： MFCD23701112
• Inchi： 1S/C7H6BrN3O/c1-4-2-5(8)6-9-10-7(12)11(6)3-4/h2-3H,1H3,(H,10,12)
• InChI Key： MLCZFBJAGPGWML-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CN2C(NN=C21)=O

Computed Properties

• Exact Mass: 226.96942g/mol
• Monoisotopic Mass: 226.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones